N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide

• IUPAC Name: N-[(Z)-N'-(6-ethoxy-4-methylquinazolin-2-yl)carbamimidoyl]propanamide
• InChI: InChI=1S/C15H19N5O2/c1-4-13(21)19-14(16)20-15-17-9(3)11-8-10(22-5-2)6-7-12(11)18-15/h6-8H,4-5H2,1-3H3,(H3,16,17,18,19,20,21)
• InChI Key: SANAYKJDZLKIPK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=NC1=NC(=C2C=C(C=CC2=N1)OCC)C)N
• Isomeric SMILES: CCC(=O)N/C(=N\C1=NC(=C2C=C(C=CC2=N1)OCC)C)/N
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of various enzymes and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide involves the inhibition of various enzymes, including protein kinases. The compound binds to the active site of the enzyme and prevents its activity. This leads to a disruption of various cellular processes, including cell proliferation, cell cycle progression, and signal transduction.
Biochemical and Physiological Effects:
N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and reduce viral replication. The compound has also been found to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide in lab experiments include its potency and specificity for various enzymes. The compound has been extensively studied and has a well-established mechanism of action. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide. One direction is the development of new derivatives with improved potency and selectivity for specific enzymes. Another direction is the investigation of the compound's potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. Additionally, the compound's potential neuroprotective effects and its ability to improve cognitive function warrant further investigation.

Scientific Research Applications

N-{amino[(6-ethoxy-4-methyl-2-quinazolinyl)amino]methylene}propanamide has been extensively studied for its potential therapeutic applications. It has been found to be a potent inhibitor of various enzymes, including protein kinases, which play a crucial role in various cellular processes. The compound has been studied for its potential anti-cancer, anti-inflammatory, and anti-viral properties.